Cas no 89108-50-9 (Benzene, 1-(1-azidoethenyl)-4-bromo-)

• Product Name: Benzene, 1-(1-azidoethenyl)-4-bromo-
• CAS No: 89108-50-9
• MF: C₈H₆BrN₃
• MW: 224.057340145111
• CID: 612132
• PubChem ID: 13128354
• Update Time: 2025-10-29

Benzene, 1-(1-azidoethenyl)-4-bromo- Chemical and Physical Properties

Names and Identifiers

• 1-(1-azidoethenyl)-4-bromobenzene
• Benzene, 1-(1-azidoethenyl)-4-bromo-
• MFCD30742631
• 1-(1-Azidovinyl)-4-bromobenzene
• DTXSID20520250
• 89108-50-9
• SY318728

• Inchi： 1S/C8H6BrN3/c1-6(11-12-10)7-2-4-8(9)5-3-7/h2-5H,1H2
• InChI Key： SNAAUGBFFVRPBH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=C)N=[N+]=[N-])=CC=1

Computed Properties

• Exact Mass: 222.97451g/mol
• Monoisotopic Mass: 222.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 14.4Ų

Additional information on Benzene, 1-(1-azidoethenyl)-4-bromo-

Benzene, 1-(1-azidoethenyl)-4-bromo- (CAS No. 89108-50-9): A Key Intermediate in Modern Chemical Synthesis and Pharmaceutical Research

Benzene, 1-(1-azidoethenyl)-4-bromo-, identified by its Chemical Abstracts Service (CAS) number 89108-50-9, is a specialized organic compound that has garnered significant attention in the field of chemical synthesis and pharmaceutical research. This compound serves as a crucial intermediate in the development of various bioactive molecules, including potential therapeutic agents. Its unique structural features, combining a brominated benzene ring with an azido-substituted vinyl group, make it a versatile building block for synthetic chemists.

The molecular structure of Benzene, 1-(1-azidoethenyl)-4-bromo- consists of a benzene core substituted at the 4-position with a bromine atom and at the 1-position with a (1-azidoethenyl) group. This configuration imparts distinct reactivity patterns that are exploitable in organic synthesis. The presence of the azido group (-N₃) introduces a high reactivity site, facilitating nucleophilic substitution reactions, while the bromine atom provides a handle for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

In recent years, the demand for sophisticated intermediates like Benzene, 1-(1-azidoethenyl)-4-bromo- has surged due to their applications in drug discovery and material science. The pharmaceutical industry particularly values such compounds for their role in constructing complex molecular frameworks that mimic natural products or exhibit novel biological activities. For instance, derivatives of this compound have been explored as precursors to kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

One of the most compelling aspects of Benzene, 1-(1-azidoethenyl)-4-bromo- is its utility in constructing heterocyclic scaffolds. Heterocycles are integral to many biologically active compounds, and the ability to introduce functional groups at specific positions allows for fine-tuning of pharmacological properties. Researchers have leveraged this compound to synthesize azaindoles and benzothiophenes, which are known for their antimicrobial and anti-inflammatory effects. The azido group can be selectively converted into other functional moieties, such as alcohols or amines, enabling the creation of diverse chemical libraries.

The synthetic methodologies involving Benzene, 1-(1-azidoethenyl)-4-bromo- have been refined through advances in transition-metal catalysis. Palladium-catalyzed cross-coupling reactions have enabled the introduction of aryl or vinyl groups at the bromine substituent, expanding the compound’s synthetic utility. Additionally, photoredox catalysis has been employed to functionalize the azido group under mild conditions, minimizing side reactions and improving yields. These developments have made it possible to access complex derivatives with high efficiency.

Recent studies have highlighted the role of Benzene, 1-(1-azidoethenyl)-4-bromo- in polymer chemistry. The azido-vinyl moiety can undergo polymerization via radical or cationic pathways, leading to conjugated polymers with applications in organic electronics. Such materials exhibit excellent charge transport properties and are being explored for use in light-emitting diodes (LEDs), organic photovoltaics (OPVs), and sensors. The bromine substituent allows for post-polymerization modifications, enabling further functionalization of the polymer backbone.

The compound’s reactivity also makes it valuable in materials science research. For example, it has been used to prepare surface-functionalized nanoparticles by reacting the azido group with organolithium or Grignard reagents followed by metalation or metallation steps. These nanoparticles exhibit enhanced stability and can be tailored for specific applications such as drug delivery systems or catalysts.

In conclusion, Benzene, 1-(1-azidoethenyl)-4-bromo (CAS No. 89108-50-9) is a multifaceted intermediate with broad applications across chemical synthesis and pharmaceutical research. Its unique structural features enable diverse functionalizations through transition-metal catalysis and other advanced synthetic techniques. As research continues to uncover new methodologies and applications, this compound is poised to remain a cornerstone in the development of novel bioactive molecules and advanced materials.